Cas no 183368-79-8 (2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid)

• Product Name: 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid
• CAS No: 183368-79-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00114457
• CID: 2193978
• PubChem ID: 15267492
• Update Time: 2025-10-11

2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroethoxy)nicotinic acid
• SCHEMBL456915
• Z240114952
• MFCD00114457
• AKOS000140439
• EN300-31779
• 183368-79-8
• 2-(2,2,2-trifluoroethoxy)nicotinicacid
• 108-156-2
• CS-0215995
• DB-345952
• IHA36879
• C91076
• 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid
• KS-7529
• 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid

• MDL： MFCD00114457
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-15-6-5(7(13)14)2-1-3-12-6/h1-3H,4H2,(H,13,14)
• InChI Key： HNTZJRQSJJHBLG-UHFFFAOYSA-N
• SMILES： FC(COC1C(C(=O)O)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid

Introduction to 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid (CAS No. 183368-79-8)

2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 183368-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a trifluoroethoxy group and a carboxylic acid moiety in its molecular structure imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid consists of a pyridine ring substituted at the 3-position with a carboxylic acid group and at the 2-position with a trifluoroethoxy group. The trifluoromethyl (CF₃) group attached to the ethoxy moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This structural feature has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity by targeting specific binding pockets. The carboxylic acid group in 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid serves as a versatile pharmacophore that can engage in hydrogen bonding interactions with protein targets. This property has been exploited in the design of kinase inhibitors, which are widely used in oncology treatments. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which play a crucial role in signal transduction pathways associated with cell proliferation and survival.

Moreover, the trifluoroethoxy group introduces fluorine atoms into the molecular framework, which can influence both the electronic properties and pharmacokinetic behavior of the compound. Fluorinated pyridines are well-documented for their ability to enhance binding affinity and reduce metabolic degradation. This has led to their incorporation into numerous drug candidates that have advanced into clinical trials. Notably, fluorinated analogs of pyridine derivatives have demonstrated improved bioavailability and prolonged half-life upon administration.

The synthesis of 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the carboxylic acid and trifluoroethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the pyridine ring.

In terms of biological activity, preliminary studies on 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid have revealed potential applications beyond kinase inhibition. Research indicates that this compound may exhibit properties relevant to anti-inflammatory and antimicrobial therapies. The interaction between the trifluoroethoxy group and biological targets remains an area of active investigation, with findings suggesting its role in modulating receptor binding affinities. These insights have prompted further exploration into structurally related compounds as candidates for novel drug development.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like pyridine derivatives, recognizing their broad utility in medicinal chemistry. The structural versatility of compounds such as 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid allows for extensive modifications to optimize pharmacological profiles. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify lead compounds that can be refined into next-generation therapeutics.

As computational methods advance, virtual screening approaches are being increasingly utilized to predict the binding interactions between 2-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic Acid and biological targets. These simulations help streamline experimental efforts by prioritizing compounds with high predicted affinity for disease-relevant proteins. Such integrative strategies combining experimental synthesis with computational analysis are accelerating the discovery pipeline for new therapeutic agents.

The regulatory landscape for new drug development necessitates rigorous characterization of compounds like 183368-79-8, ensuring safety and efficacy before clinical translation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play pivotal roles in confirming structural integrity and purity standards required for regulatory submissions.

In conclusion,183368-79-8, or more formally referred to as (CAS No 183368-79-8),(CAS NO 183368-79-8),(CAS NO 18336879 8),(CAS NO: 18336879 8),(CAS NO: 18336879 - 8),(CAS NO:18336879 - 8),(CAS No: 183368 - 79 - 8),(CAS No: 183368 - 79 - 8) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive building block for designing innovative therapeutics targeting diverse diseases.